Cas no 67490-21-5 (2,4,6-Tri-tert-butylpyrimidine)

2,4,6-Tri-tert-butylpyrimidine is a sterically hindered pyrimidine derivative characterized by the presence of three tert-butyl groups at the 2, 4, and 6 positions. This structural feature imparts high stability and resistance to nucleophilic and electrophilic attacks, making it valuable in coordination chemistry and ligand design. Its bulky substituents enhance steric shielding, which can be leveraged to modulate reactivity in catalytic systems. The compound is also of interest in materials science due to its potential as a building block for supramolecular assemblies. Its well-defined symmetry and rigid framework further contribute to its utility in synthetic and mechanistic studies.
2,4,6-Tri-tert-butylpyrimidine structure
67490-21-5 structure
Product Name:2,4,6-Tri-tert-butylpyrimidine
CAS No:67490-21-5
MF:C16H28N2
MW:248.406924247742
MDL:MFCD03094045
CID:394760
PubChem ID:24874736
Update Time:2025-06-07

2,4,6-Tri-tert-butylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Tri-tert-butylpyrimidine
    • 2,4,6-tritert-butylpyrimidine
    • Pyrimidine, 2,4,6-tris(1,1-dimethylethyl)-
    • 2,4,6-(tBu)3-pyrimidine
    • 2,4,6-Tris(2-methyl-2-propanyl)pyrimidine
    • tri-t-butylpyrimidine
    • tri-tert-butylpyrimidine
    • 2,4,6-tri-tert-butyl pyrimidine
    • 2,4,6-Tri-tertbutylpyrimidine
    • 2,4,6-Tri-tert-butylpyrimidine;2,4,6-Tri-tert-butylpyrimidine
    • 2,4,6-tri-t-butylpyrimidine
    • VYWSYEDVFVGRGG-UHFFFAOYSA-N
    • 0382AC
    • CM14133
    • TRA0040827
    • SY107276
    • Pyrimidine,2,4,6-tris(1,1-dimethylethyl)-
    • T3693
    • 2,4,6-Tri-tert-butylpyrimidine, 97%
    • O10585
    • TTBP
    • AMY28661
    • MFCD03094045
    • DS-17473
    • DTXSID20392494
    • SB60640
    • CS-W012668
    • AKOS015892583
    • 2 4 6-TRI-TERT-BUTYL PYRIMIDINE 97
    • SCHEMBL173244
    • 67490-21-5
    • MDL： MFCD03094045
    • Inchi： 1S/C16H28N2/c1-14(2,3)11-10-12(15(4,5)6)18-13(17-11)16(7,8)9/h10H,1-9H3
    • InChI Key： VYWSYEDVFVGRGG-UHFFFAOYSA-N
    • SMILES： N1C(C(C)(C)C)=NC(=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 248.22500
  • Monoisotopic Mass: 248.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: White powder
  • Density: 0.900±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 76.0 to 80.0 deg-C
  • Boiling Point: 292.2±9.0 ºC (760 Torr),
  • Flash Point: 96.3±5.1 ºC,
  • Refractive Index: 1.474
  • Solubility: Slightly soluble (4.5 g/l) (25 º C),
  • PSA: 25.78000
  • LogP: 4.36910
  • Solubility: Not available

2,4,6-Tri-tert-butylpyrimidine Security Information

2,4,6-Tri-tert-butylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,6-Tri-tert-butylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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